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Compound of Interest

Compound Name: 4-Methoxybenzoate

Cat. No.: B1229959

An In-depth Technical Guide to the Physical and Chemical Properties of Methyl 4-
Methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-methoxybenzoate, also known as methyl p-anisate, is an organic compound with the
chemical formula C9H1003.[1][2][3] It is the methyl ester of 4-methoxybenzoic acid (p-anisic
acid).[4] This compound is a key intermediate in the synthesis of various organic molecules,
including pharmaceuticals and agrochemicals.[1] It is also utilized in the fragrance and flavoring
industries due to its pleasant, sweet odor.[1][4] This guide provides a comprehensive overview
of its physical and chemical properties, experimental protocols for its synthesis and
characterization, and relevant safety information.

Chemical and Physical Properties

Methyl 4-methoxybenzoate is a white crystalline solid at room temperature.[5] It is
characterized by an aromatic ring substituted with a methoxy group and a methyl ester group.

[1]

General Properties
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Property Value Source

CAS Number 121-98-2 [1][2][3]1[6]

Molecular Formula C9H1003 [11[2][3]

Molecular Weight 166.17 g/mol [11[31[5]

IUPAC Name methyl 4-methoxybenzoate [5]
Methyl p-anisate, Methyl p-
methoxybenzoate, 4-

Synonyms o [11[2][5]
Methoxybenzoic acid methyl
ester

Appearance White crystalline solid [5]

Odor Pleasant, sweet [1]

Physical Properties

Property Value Source

Melting Point 48-51 °C [4]16]

Boiling Point 244-245 °C [4115]16]
Very slightly soluble in water

B (0.64 mg/mL at 20 °C); Soluble
Solubility [1][5]

in organic solvents such as

ethanol and ether.

LogP (Octanol/Water)

2.27

[2](5]

Flash Point

>110 °C (230 °F)

[7]

Spectroscopic Data
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Spectrum Key Features

Signals corresponding to two distinct methyl
1H NMR groups (one from the ester and one from the

ether) and aromatic protons.

Resonances for the carbonyl carbon, aromatic

13C NMR
carbons, and the two methyl carbons.
Characteristic peaks for C=0 stretching (ester),
IR Spectroscopy C-O stretching (ether and ester), and aromatic

C-H stretching.

M Spect . Molecular ion peak corresponding to the
ass Spectrometry _
molecular weight of the compound.

Chemical Reactivity
Methyl 4-methoxybenzoate undergoes typical reactions of an ester. The primary reactions

include:

» Hydrolysis: In the presence of an acid or a base, it can be hydrolyzed back to 4-
methoxybenzoic acid and methanol. Basic hydrolysis (saponification) is irreversible.

o Transesterification: Reaction with another alcohol in the presence of an acid or base catalyst
can replace the methyl group with a different alkyl group.

e Reduction: The ester group can be reduced to an alcohol using strong reducing agents like
lithium aluminum hydride.

» Electrophilic Aromatic Substitution: The benzene ring can undergo substitution reactions,
with the methoxy group being an activating, ortho-para directing group.

Experimental Protocols
Synthesis of Methyl 4-Methoxybenzoate (Fischer
Esterification)
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The most common method for synthesizing methyl 4-methoxybenzoate is the Fischer
esterification of 4-methoxybenzoic acid with methanol, using a strong acid catalyst like sulfuric
acid.[8]

Materials:

4-methoxybenzoic acid

¢ Methanol (anhydrous)

o Concentrated sulfuric acid

» 5% Sodium bicarbonate solution

o Saturated sodium chloride solution (brine)
e Anhydrous sodium sulfate

o Ethyl acetate

Procedure:

e To a round-bottom flask equipped with a reflux condenser, add 10 mmol of 4-
methoxybenzoic acid and 90 mmol of methanol.[9]

e Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1 mmol) to the mixture
while stirring.[9]

e Heat the reaction mixture to reflux (approximately 60-70 °C) and maintain for 4-8 hours.[9]
 After the reaction is complete, allow the mixture to cool to room temperature.

e Remove the excess methanol using a rotary evaporator.[9]

e Dissolve the residue in ethyl acetate and transfer it to a separatory funnel.

» Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the acid catalyst), and finally with brine.[9]
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» Dry the organic layer over anhydrous sodium sulfate.[9]

« Filter off the drying agent and concentrate the filtrate under reduced pressure to yield crude
methyl 4-methoxybenzoate.[9]

e The crude product can be further purified by recrystallization or column chromatography.

Hydrolysis of Methyl 4-Methoxybenzoate
(Saponification)

This protocol describes the base-catalyzed hydrolysis of methyl 4-methoxybenzoate.

Materials:

Methyl 4-methoxybenzoate

Sodium hydroxide (NaOH)

Methanol

Water

Concentrated hydrochloric acid (HCI)
Procedure:

 In a round-bottom flask, dissolve methyl 4-methoxybenzoate in a mixture of methanol and
water.

e Add a stoichiometric excess of sodium hydroxide.
» Heat the mixture under reflux for approximately 4 hours.[10]

o After cooling the reaction mixture, add concentrated HCI until the solution becomes acidic,
which will precipitate the 4-methoxybenzoic acid.[10]

» Filter the white precipitate and wash it with cold water.[10]
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« The resulting 4-methoxybenzoic acid can be dried.

Visualizations
Logical Relationships and Workflows
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Caption: Synthesis and Hydrolysis Pathways of Methyl 4-methoxybenzoate.
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Caption: Experimental Workflow for the Synthesis and Purification of Methyl 4-
methoxybenzoate.

Safety and Handling

Methyl 4-methoxybenzoate is classified as causing skin irritation, serious eye irritation, and
may cause respiratory irritation.[11]

Precautionary Statements:

e Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash skin thoroughly
after handling. Wear protective gloves, eye protection, and face protection.[11][12]

o Response: If on skin, wash with plenty of soap and water. If in eyes, rinse cautiously with
water for several minutes.[11]

o Storage: Store in a well-ventilated place and keep the container tightly closed.[11]
» Disposal: Dispose of contents/container to an approved waste disposal plant.[11]

It is essential to handle this chemical in a well-ventilated area, such as a fume hood, and to use
appropriate personal protective equipment (PPE), including safety goggles and gloves.[11]

Applications

Methyl 4-methoxybenzoate serves as a versatile building block in organic synthesis. It is used
in the preparation of:

Pharmaceuticals: It is an intermediate in the synthesis of various active pharmaceutical
ingredients (APIs).[1] For example, it is a starting material for the synthesis of certain GSK-3
inhibitors and substituted hydrazides with antitubercular properties.[1]

e Agrochemicals: It is used in the development of new pesticides and herbicides.[1]

o Fragrances and Perfumes: Its pleasant, sweet, and floral odor makes it a common ingredient
in perfumes and fragrances.[1][4]

o Food Additive: It is used as a flavoring agent in the food industry.[4]
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Conclusion

Methyl 4-methoxybenzoate is a commercially significant compound with well-defined physical
and chemical properties. Its synthesis via Fischer esterification is a standard and scalable
process. Understanding its reactivity, particularly hydrolysis, is crucial for its application and
handling. Adherence to safety protocols is necessary to mitigate the risks associated with its
handling. This guide provides foundational technical information for researchers and
professionals working with this versatile chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1229959#physical-and-chemical-properties-of-
methyl-4-methoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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